Cas no 1935268-80-6 (2-(3-methoxy-1,2-thiazol-5-yl)cyclopentan-1-ol)

• Product Name: 2-(3-methoxy-1,2-thiazol-5-yl)cyclopentan-1-ol
• CAS No: 1935268-80-6
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• CID: 6039882
• PubChem ID: 131070656
• Update Time: 2025-05-26

2-(3-methoxy-1,2-thiazol-5-yl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxy-1,2-thiazol-5-yl)cyclopentan-1-ol
• CID 131070656
• Cyclopentanol, 2-(3-methoxy-5-isothiazolyl)-
• EN300-1624091
• 1935268-80-6

• Inchi： 1S/C9H13NO2S/c1-12-9-5-8(13-10-9)6-3-2-4-7(6)11/h5-7,11H,2-4H2,1H3
• InChI Key： HQJQEZXFNQWIQI-UHFFFAOYSA-N
• SMILES： C1(O)CCCC1C1SN=C(OC)C=1

Computed Properties

• Exact Mass: 199.06669983g/mol
• Monoisotopic Mass: 199.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 70.6Ų

Experimental Properties

• Density: 1.272±0.06 g/cm3(Predicted)
• Boiling Point: 252.1±40.0 °C(Predicted)
• pka: 14.71±0.40(Predicted)

Additional information on 2-(3-methoxy-1,2-thiazol-5-yl)cyclopentan-1-ol

Compound 1935268-80-6: 2-(3-Methoxy-1,2-thiazol-5-yl)cyclopentan-1-ol

The compound 2-(3-methoxy-1,2-thiazol-5-yl)cyclopentan-1-ol, with CAS number 1935268-80-6, is a unique organic molecule that has garnered attention in various fields of chemical research. This compound is characterized by its thiazole ring, a five-membered heterocyclic structure containing sulfur and nitrogen atoms, which is substituted with a methoxy group at the 3-position. The cyclopentanol moiety further enhances its structural complexity and functional versatility. Recent studies have highlighted its potential applications in drug discovery, material science, and environmental chemistry.

One of the most significant advancements in the study of this compound involves its role in medicinal chemistry. Researchers have explored its ability to act as a lead compound in the development of novel therapeutic agents. The thiazole ring is known for its pharmacological properties, including anti-inflammatory and antioxidant activities. Recent findings suggest that 2-(3-methoxy-1,2-thiazol-5-yl)cyclopentan-1-ol may exhibit selective inhibition against certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. This makes it a promising candidate for further preclinical studies.

In addition to its medicinal applications, this compound has shown potential in the field of material science. Its unique structure allows for the formation of self-assembled monolayers (SAMs) on various substrates, which can be utilized in the development of advanced sensors and electronic devices. Recent experiments have demonstrated that SAMs formed by this compound exhibit excellent stability and sensitivity when exposed to specific chemical analytes. This property could pave the way for innovative solutions in environmental monitoring and industrial sensing technologies.

The synthesis of 2-(3-methoxy-1,2-thiazol-5-yl)cyclopentan-1-ol has also been optimized through green chemistry approaches. Traditional methods often involved multiple steps and hazardous reagents, but recent advancements have introduced more sustainable pathways. For instance, researchers have successfully employed catalytic hydrogenation and microwave-assisted synthesis to achieve higher yields with reduced environmental impact. These methods not only improve the efficiency of production but also align with global efforts to promote eco-friendly chemical practices.

Furthermore, the compound's interaction with biological systems has been extensively studied. In vitro assays have revealed that it exhibits moderate cytotoxicity against certain cancer cell lines, suggesting its potential as an anticancer agent. However, further investigations are required to determine its selectivity and mechanism of action at the molecular level. This compound's ability to modulate cellular signaling pathways makes it a valuable tool for understanding complex biological processes.

From an environmental perspective, the degradation kinetics of 2-(3-methoxy-1,2-thiazol-5-yl)cyclopentan-1-ol have been analyzed under various conditions. Studies indicate that it undergoes rapid hydrolysis in aqueous environments, particularly under alkaline conditions, which reduces its persistence in natural ecosystems. This characteristic is crucial for assessing its environmental fate and ensuring safe disposal practices in industrial settings.

In conclusion, 2-(3-methoxy-1,2-thiazol-5-y)cyclopentan-1-ol) is a multifaceted compound with diverse applications across multiple disciplines. Its structural features make it an attractive candidate for both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and functionalities, this compound is poised to play a significant role in advancing modern science and technology.